Cas no 407627-61-6 (AF 647 NHS ester,TEA salt)

• Product Name: AF 647 NHS ester,TEA salt
• CAS No: 407627-61-6
• MF: C₄₆H₆₄N₄O₁₆S₄
• MW: 1057.27756881714
• CID: 6777547
• Update Time: 2025-05-21

AF 647 NHS ester,TEA salt Chemical and Physical Properties

Names and Identifiers

• 3H-Indolium, 2-[5-[1,3-dihydro-3,3-dimethyl-5-sulfo-1-(3-sulfopropyl)-2H-indol-2-ylidene]-1,3-pentadien-1-yl]-3-[6-[(2,5-dioxo-1-pyrrolidinyl)oxy]-6-oxohexyl]-3-methyl-5-sulfo-1-(3-sulfopropyl)-, inner salt, compd. with N,N-diethylethanamine (1:3)
• AF 647 NHS ester,TEA salt

• Inchi： 1S/C40H49N3O16S4.C6H15N/c1-39(2)30-26-28(62(53,54)55)15-17-32(30)41(22-10-24-60(47,48)49)34(39)12-6-4-7-13-35-40(3,21-9-5-8-14-38(46)59-43-36(44)19-20-37(43)45)31-27-29(63(56,57)58)16-18-33(31)42(35)23-11-25-61(50,51)52;1-4-7(5-2)6-3/h4,6-7,12-13,15-18,26-27H,5,8-11,14,19-25H2,1-3H3,(H3-,47,48,49,50,51,52,53,54,55,56,57,58);4-6H2,1-3H3
• InChI Key： YNKVDRPCPWVTPB-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CC.C(C1(C(=[N+](CCCS([O-])(=O)=O)C2=CC=C(S(O)(=O)=O)C=C12)C=CC=CC=C1C(C2=CC(S(O)(=O)=O)=CC=C2N1CCCS(O)(=O)=O)(C)C)C)CCCCC(=O)ON1C(CCC1=O)=O

Additional information on AF 647 NHS ester,TEA salt

Comprehensive Analysis of AF 647 NHS ester, TEA salt (CAS No. 407627-61-6): Applications and Innovations in Fluorescent Labeling

The AF 647 NHS ester, TEA salt (CAS No. 407627-61-6) is a high-performance fluorescent dye widely utilized in biomedical research, diagnostics, and advanced imaging technologies. As a derivative of the Alexa Fluor (AF 647) family, this compound excels in brightness, photostability, and water solubility, making it a preferred choice for scientists exploring protein conjugation, cellular tracking, and multiplex assays. Its NHS ester group enables efficient covalent bonding with primary amines, while the TEA salt formulation enhances solubility in aqueous buffers—a critical feature for live-cell imaging and flow cytometry applications.

Recent advancements in super-resolution microscopy and single-molecule imaging have driven demand for AF 647 NHS ester, particularly in studies investigating receptor trafficking, immune cell interactions, and cancer biomarker detection. Researchers frequently search for "AF 647 vs Cy5" comparisons, highlighting its superior signal-to-noise ratio in far-red wavelengths (Ex/Em: 650/668 nm). The compound’s compatibility with click chemistry protocols further expands its utility in proteomics and antibody labeling, addressing modern needs for high-throughput screening platforms.

From an industrial perspective, CAS 407627-61-6 plays a pivotal role in developing IVD reagents and theranostic nanoparticles. Its resistance to pH variations (pH 4–9) and enzymatic degradation ensures reliable performance in point-of-care testing devices. Notably, the inclusion of TEA salt minimizes aggregation—a common challenge with hydrophobic dyes—enabling consistent batch-to-batch reproducibility demanded by GMP manufacturing standards.

Emerging trends in spatial transcriptomics and organoid research have further amplified interest in this reagent. Optimization guides for "AF 647 conjugation ratio" and "quenching solutions for NHS esters" rank among top search queries, reflecting user concerns about labeling efficiency and signal fidelity. The dye’s modular design also supports FRET-based biosensors, where its large Stokes shift (18 nm) reduces crosstalk in multicolor experiments.

Environmental stability studies confirm that AF 647 NHS ester, TEA salt maintains fluorescence intensity after 24-hour exposure to physiological temperatures (37°C), a key advantage for long-term live-cell studies. This attribute, combined with its low nonspecific binding to cellular membranes, addresses growing demands for dynamic process visualization in neurobiology and immunology. As AI-assisted image analysis tools become mainstream, the dye’s uniform emission spectra facilitate automated quantification in digital pathology workflows.

Innovative applications extend to microfluidic device integration, where the dye’s rapid conjugation kinetics (<30 minutes at room temperature) accelerates lab-on-a-chip development. Recent publications demonstrate its use in extracellular vesicle labeling—a hot topic in liquid biopsy research—with minimal impact on vesicle integrity. Such versatility positions CAS 407627-61-6 as an indispensable tool for next-generation precision medicine initiatives.